N-(2-aminoethyl)-2-hydroxy-N-methylbenzamide

• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol
• IUPAC Name: N-(2-aminoethyl)-2-hydroxy-N-methylbenzamide
• InChI: InChI=1S/C10H14N2O2/c1-12(7-6-11)10(14)8-4-2-3-5-9(8)13/h2-5,13H,6-7,11H2,1H3
• InChI Key: WAYDUWDKBWKPEJ-UHFFFAOYSA-N
• Canonical SMILES: CN(CCN)C(=O)C1=CC=CC=C1O

Description

N-(2-aminoethyl)-2-hydroxy-N-methylbenzamide is a useful research compound. Its molecular formula is C10H14N2O2 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of tert-butyl 2-(2-hydroxy-N-methylbenzamido)ethylcarbamate (0.2 g, 0.68 mmol) in CH2Cl2 (5 mL) at 0° C. was added trifluoroacetic acid (1.8 mL, 23.4 mmol). The mixture was stirred (0° C., 16 h), concentrated under reduced pressure and neutralized with saturated NH3 in CH3OH. The mixture was concentrated under reduced pressure to afford N-(2-aminoethyl)-2-hydroxy-N-methylbenzamide as a colorless oil (0.5 g). This compound was used in the next step without further purification. Mass calculated for C10H14N2O2=194.23. found: [M+H]+=195.1.